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Compound of Interest

Compound Name: LY3020371 hydrochloride

Cat. No.: B10824547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of LY3020371
hydrochloride, a potent and selective mGlu2/3 receptor antagonist, in rodent models. The

following sections detail dosing information, experimental protocols, and the associated

signaling pathways.

Summary of In Vivo Dosing in Rodent Models
LY3020371 hydrochloride has been investigated in various rodent models to explore its

potential as a therapeutic agent, particularly for depression. The quantitative data from key

studies are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10824547?utm_src=pdf-interest
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://www.benchchem.com/product/b10824547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rodent
Model

Administrat
ion Route

Dose Range
(mg/kg)

Vehicle
Key
Findings

Reference

Rat
Intravenous

(i.v.)
0.1 - 30 Not specified

Dose-

dependent

decrease in

immobility in

the forced-

swim test;

increased

wakefulness.

[1]

Rat
Intravenous

(i.v.)
1 and 10 Saline

Alterations in

metabolomic

profiles in the

hippocampus

and

cerebrospinal

fluid (CSF).

[2]

Rat
Intraperitonea

l (i.p.)
1 - 10 Not specified

Dose-

dependent

increase in

tissue oxygen

in the anterior

cingulate

cortex.

[1]

Wistar Rat
Intraperitonea

l (i.p.)
3 and 10 Not specified

Significant

reduction in

NREM sleep,

indicating

wake-

promoting

effects.

[3]

Mouse Not specified Not specified Not specified An oral

prodrug,

LY3027788,

recapitulated

[4]
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the effects of

intravenous

LY3020371.

Experimental Protocols
Detailed methodologies for key experiments involving LY3020371 hydrochloride are provided

below.

Forced-Swim Test (FST) in Rats
This protocol is adapted from standard procedures and findings from studies involving

LY3020371.[5][6][7][8][9]

Objective: To assess the antidepressant-like effects of LY3020371 hydrochloride.

Materials:

LY3020371 hydrochloride

Vehicle (e.g., saline)

Transparent cylindrical containers (50 cm height, 20 cm diameter)

Water (25°C)

Video recording and analysis software

Procedure:

Animal Acclimation: House rats in standard conditions and handle them for several days

before the experiment to minimize stress.

Drug Administration: Administer LY3020371 hydrochloride or vehicle intravenously at the

desired dose (e.g., 0.1-10 mg/kg).

Pre-Test Session (Day 1): Place each rat individually into a cylinder filled with water to a

depth of 30 cm for a 15-minute session. This session serves to induce a state of immobility
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on the subsequent test day. After 15 minutes, remove the rats, dry them with a towel, and

return them to their home cages.

Test Session (Day 2): 24 hours after the pre-test session, administer the same treatment

(LY3020371 or vehicle). After the appropriate pre-treatment time, place the rats back into the

swim cylinders for a 5-minute test session.

Behavioral Recording: Record the entire 5-minute session using a video camera.

Data Analysis: Score the duration of immobility, swimming, and climbing behaviors. A

decrease in the duration of immobility is indicative of an antidepressant-like effect. The rater

should be blind to the treatment groups.
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Caption: Proposed signaling pathway for LY3020371.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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